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Compound of Interest

Compound Name: 5-Hydroxymebendazole-d3

Cat. No.: B588179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and key

experimental considerations for 5-Hydroxymebendazole-d3. This deuterated analog of a

primary mebendazole metabolite is a critical tool in pharmacokinetic and metabolic studies.

Adherence to proper safety protocols is essential when working with this compound.

Compound Identification and Properties
5-Hydroxymebendazole-d3 is a stable isotope-labeled form of 5-Hydroxymebendazole, a

metabolite of the anthelmintic drug Mebendazole. The deuterium labeling makes it an ideal

internal standard for quantitative analysis by mass spectrometry.
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Property Value Source

Chemical Name

trideuteriomethyl N-[6-

[hydroxy(phenyl)methyl]-1H-

benzimidazol-2-yl]carbamate

[1]

CAS Number 1173020-86-4 [1][2][3]

Molecular Formula C₁₆H₁₂D₃N₃O₃ [2][3]

Molecular Weight 300.33 g/mol [1][3][4]

Appearance Not specified (likely a solid)

Storage Temperature 2-8°C or -20°C [5]

Hazard Identification and Safety Precautions
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 5-Hydroxymebendazole-d3 is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child[6]

Signal Word: Warning[1]

Precautionary Statements
Safe handling of 5-Hydroxymebendazole-d3 requires adherence to the following

precautionary measures:
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Code Precautionary Statement

P201 Obtain special instructions before use.[6]

P202
Do not handle until all safety precautions have

been read and understood.[6]

P264
Wash face, hands and any exposed skin

thoroughly after handling.[1][6]

P270
Do not eat, drink or smoke when using this

product.[1][6]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[6]

P301 + P317 IF SWALLOWED: Get medical help.[1]

P308 + P313
IF exposed or concerned: Get medical

advice/attention.[6]

P330 Rinse mouth.[1]

P405 Store locked up.[6]

P501
Dispose of contents/container to an approved

waste disposal plant.[1][6]

Personal Protective Equipment (PPE)
When handling 5-Hydroxymebendazole-d3, appropriate personal protective equipment

should be worn:

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols are generated, a

NIOSH-approved respirator is recommended.

Handling and Storage
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Proper handling and storage procedures are critical to maintain the integrity of the compound

and ensure laboratory safety.

Handling: Avoid contact with skin and eyes.[7] Avoid inhalation of dust or aerosols. Handle in

accordance with good industrial hygiene and safety practices.

Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed.

Recommended storage temperatures vary by supplier, with some specifying refrigeration (2-

8°C) and others freezing (-20°C).[5] Always refer to the supplier's specific recommendations.

First Aid Measures
In case of exposure, follow these first aid procedures:

If Swallowed: Call a poison center or doctor/physician if you feel unwell.[6] Rinse mouth.[6]

If on Skin: Wash with plenty of soap and water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Experimental Protocols: Use as an Internal Standard
5-Hydroxymebendazole-d3 is primarily used as an internal standard (IS) in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of 5-

Hydroxymebendazole in biological matrices. The use of a stable isotope-labeled IS is the gold

standard in bioanalysis as it co-elutes with the analyte and experiences similar matrix effects,

leading to high accuracy and precision.[8][9]

Below is a representative protocol for the analysis of 5-Hydroxymebendazole in plasma using

5-Hydroxymebendazole-d3 as an internal standard. This protocol is a general guideline and

should be optimized and validated for specific experimental needs.

Sample Preparation (Protein Precipitation)
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To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of 5-
Hydroxymebendazole-d3 working solution (concentration to be optimized, e.g., 100 ng/mL

in methanol).

Vortex briefly to mix.

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately

40°C.

Reconstitute the dried residue in 100 µL of the initial mobile phase.

Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Analysis
LC Column: A C18 reverse-phase column is typically suitable.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) is

recommended. The specific precursor and product ion transitions for both 5-

Hydroxymebendazole and 5-Hydroxymebendazole-d3 must be optimized.

Metabolic Pathway of Mebendazole
5-Hydroxymebendazole is a primary metabolite of Mebendazole. The metabolism of

Mebendazole is extensive and occurs primarily in the liver.[10] The main metabolic pathways
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involve oxidation and hydrolysis.[11] Understanding this pathway is crucial for interpreting data

from studies using 5-Hydroxymebendazole-d3.

Mebendazole
Hepatic

Oxidation
(CYP450 enzymes)

5-Hydroxymebendazole
Further

Metabolism
(e.g., Glucuronidation)

Inactive Metabolites
(e.g., 2-amino-5(6)-benzoylbenzimidazole)

Excretion
(primarily in feces)

Click to download full resolution via product page

Caption: Simplified metabolic pathway of Mebendazole.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 5-
Hydroxymebendazole-d3 in a research laboratory, from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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